Cas no 338966-48-6 (4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybuta Nenitrile)

• Product Name: 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybuta Nenitrile
• CAS No: 338966-48-6
• MF: C₁₀H₉ClF₃N₃O
• MW: 279.646171331406
• MDL: MFCD01315213
• CID: 1460681
• PubChem ID: 2773921
• Update Time: 2025-11-02

4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybuta Nenitrile Chemical and Physical Properties

Names and Identifiers

• 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybuta Nenitrile
• MFCD01315213
• 4-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-3-hydroxybutanenitrile
• 6K-930
• 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)-3-hydroxybutanenitrile
• 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-ylamino]-3-hydroxybutyronitrile
• HMS1366N20
• 1-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}-3-cyanopropan-2-ol, 3-Chloro-2-[(3-cyano-2-hydroxyprop-1-yl)amino]-5-(trifluoromethyl)pyridine
• 338966-48-6
• Bionet2_001010
• AKOS005095668
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}-3-hydroxybutanenitrile

• MDL： MFCD01315213
• Inchi： 1S/C10H9ClF3N3O/c11-8-3-6(10(12,13)14)4-16-9(8)17-5-7(18)1-2-15/h3-4,7,18H,1,5H2,(H,16,17)
• InChI Key： LTZIGNBKBAUAHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCC(CC#N)O

Computed Properties

• Exact Mass: 279.0386241g/mol
• Monoisotopic Mass: 279.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybuta Nenitrile

Comprehensive Overview of 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybutanenitrile (CAS No. 338966-48-6)

4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybutanenitrile (CAS No. 338966-48-6) is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a pyridine ring with chloro and trifluoromethyl substituents, along with a hydroxybutanenitrile moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules.

The CAS No. 338966-48-6 is particularly noteworthy for its role in drug discovery and crop protection. Researchers are increasingly interested in this compound due to its potential as a building block for small-molecule inhibitors and pesticides. The presence of the trifluoromethyl group enhances its metabolic stability, a feature highly sought after in modern pharmaceutical chemistry.

In recent years, the demand for 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybutanenitrile has grown, driven by advancements in precision agriculture and targeted therapies. The compound’s ability to interact with specific biological targets makes it a candidate for developing next-generation agrochemicals and therapeutic agents. Its synthesis and applications are frequently discussed in scientific literature, reflecting its importance in contemporary research.

From a chemical properties perspective, CAS No. 338966-48-6 exhibits moderate solubility in organic solvents, which facilitates its use in various chemical reactions. The hydroxybutanenitrile group provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This versatility is crucial for medicinal chemists and material scientists exploring novel applications.

The safety profile of 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybutanenitrile is another area of interest. While it is not classified as a hazardous substance, proper handling and storage are recommended to ensure stability. Researchers often inquire about its storage conditions and compatibility with other reagents, topics frequently addressed in technical datasheets.

In the context of market trends, CAS No. 338966-48-6 is gaining traction due to the rising focus on sustainable chemistry and green synthesis. Companies are investing in eco-friendly production methods, aligning with global initiatives to reduce chemical waste. This compound’s potential for scalable synthesis positions it as a key player in the evolving chemical industry.

For those seeking high-purity samples of 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-hydroxybutanenitrile, reputable suppliers offer analytical-grade material with detailed certificates of analysis. Quality assurance is critical, especially for applications in pharmaceutical development and academic research.

Looking ahead, the future of CAS No. 338966-48-6 appears promising, with ongoing studies exploring its utility in biocatalysis and nanotechnology. As the scientific community continues to uncover its potential, this compound is expected to play a pivotal role in advancing innovative technologies and sustainable solutions.